Cas no 1805449-74-4 (2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-methanol)

• Product Name: 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-methanol
• CAS No: 1805449-74-4
• MF: C₈H₇Br₂F₂NO
• MW: 330.952087640762
• CID: 4866090
• Update Time: 2025-10-31

2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-methanol

• Inchi： 1S/C8H7Br2F2NO/c9-1-5-6(8(11)12)4(3-14)2-13-7(5)10/h2,8,14H,1,3H2
• InChI Key： IPBPWFIIUMDYEV-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=CC(CO)=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-methanol

Introduction to 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-methanol (CAS No. 1805449-74-4)

2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-methanol, identified by its CAS number 1805449-74-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that serves as a fundamental scaffold in medicinal chemistry. The presence of multiple functional groups, including bromo, bromomethyl, difluoromethyl, and hydroxymethyl substituents, makes it a versatile intermediate for synthesizing a wide array of bioactive molecules.

The bromomethyl group at the 3-position and the difluoromethyl group at the 4-position are particularly noteworthy, as they introduce unique electronic and steric properties that can influence the reactivity and binding affinity of the compound. These features make it an attractive building block for designing novel compounds with potential therapeutic applications. The hydroxymethyl group at the 5-position further enhances its utility in various synthetic transformations, enabling further functionalization through oxidation, esterification, or etherification reactions.

In recent years, there has been a surge in research focused on developing new drugs targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. Pyridine derivatives have emerged as a prominent class of compounds due to their ability to interact with biological targets in precise ways. The structural motifs present in 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-methanol align well with these requirements, making it a valuable asset in drug discovery pipelines.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By leveraging the bromomethyl and difluoromethyl groups, researchers can design molecules that selectively inhibit aberrant kinase activity. For instance, studies have shown that pyridine-based inhibitors can modulate the activity of tyrosine kinases, which are overexpressed in many tumor types. The hydroxymethyl group provides an additional handle for optimizing solubility and pharmacokinetic properties, ensuring better drug delivery and efficacy.

Another area where 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-methanol has shown promise is in the development of agrochemicals. The structural features of this compound make it suitable for designing novel pesticides and herbicides that target specific enzymatic pathways in pests while minimizing environmental impact. The difluoromethyl group, in particular, has been associated with increased metabolic stability and resistance to degradation, which are critical attributes for long-lasting agrochemical formulations.

The synthesis of 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-methanol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Typically, the synthesis begins with a pyridine precursor that undergoes halogenation and functional group interconversion to introduce the desired substituents. Advanced techniques such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations are often employed to construct the complex framework efficiently.

Recent advances in computational chemistry have further enhanced the utility of this compound by enabling virtual screening and molecular docking studies. These computational methods allow researchers to predict how different derivatives of 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-methanol will interact with biological targets at the atomic level. This approach has accelerated the discovery process by identifying promising candidates for further experimental validation.

The pharmacological profile of derivatives derived from 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-methanol has been extensively studied in preclinical models. Initial findings suggest that certain analogs exhibit potent activity against disease-relevant targets with favorable pharmacokinetic profiles. For example, some derivatives have demonstrated anti-inflammatory effects by modulating cytokine production pathways, while others have shown antitumor activity by inhibiting key growth factor receptors.

In conclusion,2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-methanol (CAS No. 1805449-74-4) represents a significant advancement in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new biological targets and synthetic strategies,this compound is poised to play an increasingly pivotal role in addressing some of today's most pressing health challenges.